(4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine

• IUPAC Name: [4-[3-[(4-chlorophenyl)methylamino]-4-nitrophenyl]piperazin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C25H25ClN4O4/c1-34-24-5-3-2-4-21(24)25(31)29-14-12-28(13-15-29)20-10-11-23(30(32)33)22(16-20)27-17-18-6-8-19(26)9-7-18/h2-11,16,27H,12-15,17H2,1H3
• InChI Key: FAGRLHKLIYNVOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCC4=CC=C(C=C4)Cl
• Molecular Formula: C25H25ClN4O4
• Molecular Weight: 480.9 g/mol

Description

The compound (4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine, also known as CBMNPA, is a novel chemical entity that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized using a specific methodology and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine is still under investigation. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways involved in the pathogenesis of different diseases. This compound has been found to inhibit the activity of certain enzymes and receptors, which play a crucial role in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in preclinical studies. The compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. This compound has also been shown to modulate the expression of various genes and proteins involved in disease pathogenesis.

Advantages and Limitations for Lab Experiments

(4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, the compound has certain limitations, such as its low bioavailability and toxicity at higher doses. These limitations need to be addressed before the compound can be considered for clinical trials.

Future Directions

(4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has shown promising results in preclinical studies, and further research is required to explore its potential therapeutic applications in different diseases. Some of the future directions for this compound research include investigating its efficacy in combination with other drugs, determining its pharmacokinetic and pharmacodynamic properties, and conducting clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a novel chemical entity that has gained significant attention in the field of medicinal chemistry. The compound has been synthesized using a specific methodology and has shown promising results in preclinical studies for its potential therapeutic applications in various diseases. Further research is required to explore its full potential and address its limitations before it can be considered for clinical trials.

Scientific Research Applications

(4-chlorobenzyl){5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies and has been found to possess anti-tumor, anti-inflammatory, and neuroprotective properties.